Cas no 1448050-66-5 (2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide)

• Product Name: 2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide
• CAS No: 1448050-66-5
• MF: C₁₄H₁₈N₄OS
• MW: 290.383921146393
• CID: 5820389
• PubChem ID: 71810039
• Update Time: 2025-05-23

2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6446-0774
• 2-pyrrol-1-yl-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• 1448050-66-5
• 2-(1H-pyrrol-1-yl)-N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]acetamide
• AKOS024567031
• 2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide
• VU0549258-1

• Inchi： 1S/C14H18N4OS/c19-13(11-17-6-1-2-7-17)16-12-3-8-18(9-4-12)14-15-5-10-20-14/h1-2,5-7,10,12H,3-4,8-9,11H2,(H,16,19)
• InChI Key： YGAGSNJINSLVPF-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCC(CC1)NC(CN1C=CC=C1)=O

Computed Properties

• Exact Mass: 290.12013238g/mol
• Monoisotopic Mass: 290.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide

2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide: A Comprehensive Overview

2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide, also known by its CAS registry number CAS No. 1448050-66-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrrole moiety, a thiazole ring, and a piperidine backbone, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying the stereochemical effects on biological activity. The compound's structure has been optimized through computational chemistry techniques, such as density functional theory (DFT) calculations, to predict its electronic properties and reactivity.

In terms of pharmacological properties, 2-(1H-pyrrol-1-yl)-N-(1-(thiazol-2-yl)piperidin-4-yl)acetamide has shown potential as a modulator of various biological targets. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential role in treating neurological disorders.

The compound's stability under physiological conditions has been a focal point of recent research. Through accelerated stability studies and in vivo experiments, it has been established that the molecule exhibits reasonable half-life and bioavailability, which are essential traits for drug candidates. Furthermore, its metabolic pathways have been elucidated using metabolomics approaches, providing insights into its safety profile.

In the realm of materials science, the unique electronic properties of this compound have been explored for applications in organic electronics. Its ability to act as an electron acceptor in donor–acceptor systems makes it a valuable component in organic photovoltaic devices. Recent breakthroughs in thin-film deposition techniques have enhanced its performance in such applications.

The environmental impact of this compound is another area of active research. Life cycle assessments (LCAs) have been conducted to evaluate its ecological footprint during synthesis and application. These studies emphasize the importance of sustainable practices in chemical manufacturing to minimize environmental degradation.

In conclusion, 2-(1H-pyrrol-1-yll-N-(1-(thiazol=2= yl)piperidin=4= yl)acetamide, with its CAS number CAS No. 1448050=66=5, represents a multifaceted molecule with diverse potential applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in both therapeutic development and materials innovation.